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Compound of Interest

Compound Name: 4-Nitrobenzamide

Cat. No.: B147303

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrobenzamide, a versatile
chemical intermediate. The document details its chemical and physical properties, outlines a
standard experimental protocol for its synthesis, and explores its significant applications in
pharmaceuticals and other industries.

Compound Identification

The compound associated with CAS number 619-80-7 is unequivocally identified by the
International Union of Pure and Applied Chemistry (IUPAC) as 4-nitrobenzamide.[1][2][3] It is
also commonly referred to as p-nitrobenzamide.[2][3][4]

Identifier Value

CAS Number 619-80-7

IUPAC Name 4-nitrobenzamide[1][2]

Synonyms p-Nitrobenzamide, Benzamide, 4-nitro-[3][5]
Molecular Formula C7HsN203[1][2][3]

Molecular Weight 166.13 g/mol [2][6]

InChl Key ZESWUEBPRPGMTP-UHFFFAOYSA-N[3][7]
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Physicochemical Properties

4-Nitrobenzamide is a white to light yellow crystalline powder with no distinct odor.[2][6] It is
characterized by its stability under normal conditions and its utility as a reactive intermediate in
various organic syntheses.

Property Value Source

White to light yellow crystalline

Physical Description [2][6]
powder

Melting Point 199-202 °C [6][71I8]

Density ~1.4 g/cm?3 [6]

Insoluble in water; Soluble in
Solubility ethanol, chloroform, and hot [2][6]

acetic acid.

Synthesis of 4-Nitrobenzamide

A common and efficient method for the synthesis of 4-nitrobenzamide involves the amidation
of 4-nitrobenzoic acid. This process can be effectively catalyzed to achieve high yields.

Objective: To synthesize 4-nitrobenzamide from 4-nitrobenzoic acid and ammonia using a
boric acid and polyethylene glycol (PEG) catalytic system.

Materials:

4-Nitrobenzoic acid

Boric acid

Polyethylene glycol (PEG-400)

Solvent mixture (e.g., isopropylbenzene and toluene)

Ammonia gas
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» Alkaline solution (for washing)
e Deionized water
Procedure:

Charge a reaction flask with 4-nitrobenzoic acid, boric acid, and polyethylene glycol in a
suitable solvent mixture.[9]

Heat the mixture to a temperature of 160-165 °C with continuous stirring.[9]
Bubble ammonia gas through the heated reaction mixture.[9]

Monitor the reaction's progress until completion.

Upon completion, cool the mixture to allow the product to precipitate.[9]
Filter the precipitated solid.

Wash the solid first with an alkaline solution and then with water.[9]

Dry the final product to yield 4-nitrobenzamide.[9]

This method is noted for its high yield, which can reach up to 97%, and its simplified
technological process.[10]

Applications in Research and Drug Development

4-Nitrobenzamide serves as a crucial intermediate in several key industrial and research

sectors.

o Pharmaceutical Synthesis: It is a vital precursor in the synthesis of various Active
Pharmaceutical Ingredients (APIs).[4][11] Derivatives of 4-nitrobenzamide have been
investigated for a range of therapeutic activities, including anticonvulsant, antimicrobial, and
anticancer effects.[11][12] The nitro group is often a key feature for enhancing the bioactivity
of these compounds.[13]
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» Dye and Pigment Industry: The compound is used as an intermediate in the production of
azo dyes and pigments, where the nitro group contributes to the stability and light-fastness of
the colors.[11]

o Organic Synthesis and Research: In a laboratory setting, 4-nitrobenzamide is used as a
building block for creating more complex molecules.[4] It has been specifically used in the
preparation of compounds like 4-nitrobenziminosulfurane.[7][14] Its chemical reactivity
makes it a valuable tool for exploring new synthetic pathways and reaction mechanisms.[11]

Visualized Synthesis Pathway

The following diagram illustrates the synthesis of 4-nitrobenzamide from 4-nitrobenzoic acid.

4-Nitrobenzoic Acid Ammonia (NH3)

/—\

Boric Acid / PEG
160-165 °C

Amidation

4-Nitrobenzamide

Click to download full resolution via product page

Caption: Synthesis of 4-Nitrobenzamide via catalytic amidation.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.nbinno.com/article/dye-intermediates/4-nitrobenzamide-cas-619-80-7-versatile-intermediate-industrial-needs-ry
https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-nitrobenzamide-dic5931.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/189286
https://sdichem.com/4-nitro-benzamide/
https://www.nbinno.com/article/dye-intermediates/4-nitrobenzamide-cas-619-80-7-versatile-intermediate-industrial-needs-ry
https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://www.benchchem.com/product/b147303?utm_src=pdf-body-img
https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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